Cas no 332022-22-7 (1H-Pyrrole-1-aceticacid, 3-acetyl-2,5-dihydro-4-hydroxy-2-(4-methylphenyl)-5-oxo-)

• Product Name: 1H-Pyrrole-1-aceticacid, 3-acetyl-2,5-dihydro-4-hydroxy-2-(4-methylphenyl)-5-oxo-
• CAS No: 332022-22-7
• MF: C₁₅H₁₅NO₅
• MW: 289.283304452896
• CID: 315837
• PubChem ID: 2868815
• Update Time: 2025-10-30

1H-Pyrrole-1-aceticacid, 3-acetyl-2,5-dihydro-4-hydroxy-2-(4-methylphenyl)-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-aceticacid, 3-acetyl-2,5-dihydro-4-hydroxy-2-(4-methylphenyl)-5-oxo-
• (3-ACETYL-4-HYDROXY-5-OXO-2-P-TOLYL-2,5-DIHYDRO-PYRROL-1-YL)-ACETIC ACID
• 2-[3-acetyl-4-hydroxy-2-(4-methylphenyl)-5-oxo-2H-pyrrol-1-yl]acetic acid
• 332022-22-7
• 2-(3-acetyl-4-hydroxy-5-oxo-2-p-tolyl-2,5-dihydro-1H-pyrrol-1-yl)acetic acid
• DTXSID60386675
• CS-0327783
• AKOS000301378
• 2-(3-Acetyl-4-hydroxy-5-oxo-2-(p-tolyl)-2,5-dihydro-1H-pyrrol-1-yl)acetic acid
• AKOS022097022
• AB00097106-01
• 2-(3-Acetyl-4-hydroxy-5-oxo-2-(p-tolyl)-2,5-dihydro-1H-pyrrol-1-yl)aceticacid
• 4-acetyl-3-hydroxy-1-carboxymethyl-5-(4-methylphenyl)-3-pyrrolin-2-one

• MDL： MFCD01173696
• Inchi： 1S/C15H15NO5/c1-8-3-5-10(6-4-8)13-12(9(2)17)14(20)15(21)16(13)7-11(18)19/h3-6,13,20H,7H2,1-2H3,(H,18,19)
• InChI Key： RRYYQPHSPLNZJB-UHFFFAOYSA-N
• SMILES： OC1C(N(CC(=O)O)C(C2C=CC(C)=CC=2)C=1C(C)=O)=O

Computed Properties

• Exact Mass: 289.09500
• Monoisotopic Mass: 289.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• Boiling Point: 596.6°Cat760mmHg
• Flash Point: 314.6°C
• PSA: 94.91000
• LogP: 1.30190

1H-Pyrrole-1-aceticacid, 3-acetyl-2,5-dihydro-4-hydroxy-2-(4-methylphenyl)-5-oxo- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1H-Pyrrole-1-aceticacid, 3-acetyl-2,5-dihydro-4-hydroxy-2-(4-methylphenyl)-5-oxo-

Introduction to 1H-Pyrrole-1-acetic Acid, 3-acetyl-2,5-dihydro-4-hydroxy-2-(4-methylphenyl)-5-oxo (CAS No. 332022-22-7)

The compound 1H-Pyrrole-1-acetic Acid, 3-acetyl-2,5-dihydro-4-hydroxy-2-(4-methylphenyl)-5-oxo (CAS No. 332022-22-7) represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound, characterized by its intricate structural framework, has garnered attention due to its unique pharmacophoric features and its role as a key intermediate in the development of novel therapeutic agents.

The molecular structure of this compound incorporates several functional groups that contribute to its biological activity. Specifically, the presence of a pyrrole ring, acetyl groups, hydroxyl groups, and an aromatic methylphenyl substituent creates a multifaceted scaffold that is conducive to interactions with biological targets. The pyrrole moiety, in particular, is well-known for its role in various natural products and pharmaceuticals, often serving as a core structure in bioactive molecules.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds with potential therapeutic applications. The 1H-Pyrrole-1-acetic Acid, 3-acetyl-2,5-dihydro-4-hydroxy-2-(4-methylphenyl)-5-oxo has emerged as a compound of interest due to its structural complexity and the potential for diverse biological activities. Studies have suggested that such molecules may exhibit properties relevant to various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial effects.

The synthesis of this compound involves multiple steps that highlight the sophistication of modern organic chemistry techniques. The process typically begins with the functionalization of the pyrrole ring followed by the introduction of acetyl and hydroxyl groups. The aromatic methylphenyl substituent is then incorporated through carefully controlled reactions that ensure regioselectivity and high yield. These synthetic strategies underscore the importance of advanced catalytic systems and reaction optimization in producing complex molecules like this one.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of different functional groups allows for selective modifications that can tailor its biological activity towards specific targets. For instance, the hydroxyl group can be exploited for hydrogen bonding interactions with biological receptors, while the acetyl group may enhance metabolic stability or facilitate further derivatization.

Recent studies have begun to explore the pharmacological properties of derivatives of 1H-Pyrrole-1-acetic Acid, 3-acetyl-2,5-dihydro-4-hydroxy-2-(4-methylphenyl)-5-oxo. These investigations have revealed promising results in preclinical models, suggesting that certain modifications can enhance potency and selectivity. For example, modifications at the aromatic ring or the acetyl group have shown significant effects on receptor binding affinity and metabolic clearance rates.

The role of computational chemistry in understanding the behavior of such complex molecules cannot be overstated. Advanced computational methods allow researchers to predict how different structural modifications will affect biological activity without the need for extensive experimental trials. This approach not only accelerates drug discovery but also provides insights into the molecular mechanisms underlying biological interactions.

In conclusion,1H-Pyrrole-1-acetic Acid, 3-acetyl-2,5-dihydro-4-hydroxy-2-(4-methylphenyl)-5-oxo (CAS No. 332022-22-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve，this compound will undoubtedly play a crucial role in shaping future therapeutic strategies.